Cas no 2138115-25-8 (rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride)

• Product Name: rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride
• CAS No: 2138115-25-8
• CID: 4640708
• PubChem ID: 132354075
• Update Time: 2025-06-12

rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride, trans
• rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride

Additional information on rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride

Introduction to Rac-(3R,4S)-4-hydrazinyloxolan-3-ol Dihydrochloride (CAS No. 2138115-25-8)

Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 2138115-25-8, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound, featuring a hydrazinyloxolan core, makes it a promising candidate for various therapeutic interventions.

The stereochemistry of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride is particularly noteworthy, as the (3R,4S) configuration plays a crucial role in determining its biological activity. This specific arrangement of stereocenters contributes to its selective interaction with biological targets, enhancing its efficacy in pharmacological applications. Recent studies have highlighted the importance of stereoselective compounds in the development of novel therapeutics, emphasizing the relevance of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride in this context.

In the realm of drug discovery, Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride has been explored for its potential role in modulating various biological pathways. The presence of a hydrazine moiety in its structure suggests that it may exhibit inhibitory effects on enzymes involved in inflammatory and metabolic processes. This has prompted researchers to investigate its efficacy in conditions such as diabetes and inflammatory disorders. Preliminary findings indicate that this compound may interfere with key enzymatic reactions, thereby offering a novel approach to managing these conditions.

Moreover, the dihydrochloride salt form of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products. This improvement in physicochemical properties is crucial for ensuring consistent bioavailability and therapeutic efficacy. The development of stable and soluble drug candidates is a cornerstone of modern pharmaceutical design, and Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride exemplifies this principle.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for designing derivatives with enhanced potency and selectivity. These computational approaches are increasingly integral to drug discovery pipelines, offering a cost-effective and efficient means of identifying promising candidates.

The synthesis of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride involves multi-step organic transformations that require precise control over reaction conditions. The synthesis pathway must be optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce this compound on a larger scale. Such advancements are essential for meeting the growing demand for high-quality pharmaceutical intermediates.

From a regulatory perspective, the development and commercialization of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride must adhere to stringent guidelines set by global health authorities. These regulations ensure that pharmaceutical products are safe and effective for human use. Compliance with these standards is non-negotiable and requires rigorous testing and documentation throughout the development process. The journey from laboratory discovery to market approval is fraught with challenges but is essential for bringing innovative therapies to patients.

The future prospects of Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this field. As our understanding of biological mechanisms continues to evolve, so too will the applications of this versatile compound. The integration of interdisciplinary approaches will be key to unlocking its full therapeutic potential.

In conclusion, Rac-(3R,4S)-4-hydrazinyloxolan-3-ol dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research progresses and new methodologies emerge, this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.